Cas no 1391630-31-1 ((2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 1391630-31-1
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD09839305
• CID: 4593384
• PubChem ID: 68158325
• Update Time: 2025-11-06

(2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-a-(Fmoc-amino)cyclobutaneacetic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-cyclobutylacetic acid
• (2S)-2-cyclobutyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• (S)-Fmoc-Cyclobutylglycine, AldrichCPR
• (S)-alpha-(Fmoc-amino)cyclobutaneacetic acid
• (S)-Alpha-(fmoc-amino)-cyclobutaneacetic acid
• P18455
• (2S)-2-CYCLOBUTYL-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYLAMINO)ACETIC ACID
• (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• MFCD09839305
• BS-51827
• CS-0054584
• (S)-CYCLOBUTYL({[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO})ACETIC ACID
• EN300-7305872
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-cyclobutylaceticacid
• SCHEMBL11902309
• 1391630-31-1
• Fmoc-L-cyclobutylglycine

• MDL： MFCD09839305
• Inchi： 1S/C21H21NO4/c23-20(24)19(13-6-5-7-13)22-21(25)26-12-18-16-10-3-1-8-14(16)15-9-2-4-11-17(15)18/h1-4,8-11,13,18-19H,5-7,12H2,(H,22,25)(H,23,24)/t19-/m0/s1
• InChI Key： TXLUWFPQLXODBP-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)O)C1CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6

Additional information on (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Comprehensive Overview of (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 1391630-31-1)

The compound (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid, identified by its CAS No. 1391630-31-1, is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation technologies.

In recent years, the demand for Fmoc-protected amino acids like (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid has surged, driven by the growing focus on peptide-based therapeutics. Peptides are gaining traction as alternatives to small-molecule drugs, particularly in treating metabolic disorders and cancers. This compound’s chiral purity and stability under solid-phase peptide synthesis (SPPS) conditions make it a preferred choice for researchers exploring targeted drug delivery systems.

One of the most frequently searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound’s ability to prevent unwanted side reactions during peptide chain elongation. The Fmoc group can be selectively removed under mild basic conditions, preserving the integrity of the peptide backbone. This feature is critical for synthesizing complex peptides with high yield and purity, which are essential for clinical applications.

Another hot topic is the compound’s role in structure-activity relationship (SAR) studies. The cyclobutyl moiety introduces conformational constraints, enabling researchers to fine-tune the bioactivity and selectivity of peptide analogs. This is particularly relevant in the development of GPCR-targeted drugs, where subtle structural changes can significantly impact efficacy. The compound’s CAS No. 1391630-31-1 is often cited in patents and publications related to these advancements.

From an industrial perspective, scalability and cost-effectiveness are key concerns. (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is synthesized via optimized routes to ensure high enantiomeric excess (ee) and minimal byproducts. Manufacturers emphasize green chemistry principles, such as reducing solvent waste and improving atom economy, to align with global sustainability trends. These efforts resonate with environmentally conscious researchers seeking eco-friendly reagents.

In summary, (2S)-2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 1391630-31-1) is a cornerstone in modern peptide chemistry. Its applications span from academic research to industrial drug development, addressing critical challenges in therapeutic innovation. As the scientific community continues to explore its potential, this compound remains a subject of intense study and discussion in leading journals and conferences.